6-Fluoro-2',5'-dioxo-2,3-dihydrospiro[chromene-4,4'-imidazolidine]-2-carboxamide

• IUPAC Name: 6-fluoro-2',5'-dioxospiro[2,3-dihydrochromene-4,4'-imidazolidine]-2-carboxamide
• InChI: InChI=1S/C12H10FN3O4/c13-5-1-2-7-6(3-5)12(4-8(20-7)9(14)17)10(18)15-11(19)16-12/h1-3,8H,4H2,(H2,14,17)(H2,15,16,18,19)
• InChI Key: WAAPEIZFCHNLKK-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C(C13C(=O)NC(=O)N3)C=C(C=C2)F)C(=O)N
• Molecular Formula: C12H10FN3O4
• DSSTOX Substance ID: DTXSID40861334
• Molecular Weight: 279.22 g/mol
• CAS RN: 105300-43-4

Description

6-Fluoro-2',5'-dioxo-2,3-dihydrospiro[chromene-4,4'-imidazolidine]-2-carboxamide, also known as FDSP, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential as a drug candidate.

Scientific Research Applications

• Organic Synthesis and Catalysis : The compound has potential applications in organic synthesis and catalysis, as discussed in the study by Chen, Ye, and Hu (2012) titled "Synthesis and Characterization of 5,6-Dimethoxy-N-[(R)-4-methoxy-2-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-5-yl]-1,1a,2,7b-tetrahydrocyclopropa[c]chromene-7b-carboxamide" (Chen, Ye, & Hu, 2012).

• Antibacterial Activity : A study by Straniero et al. (2023) on 2-substituted-2,6-difluorobenzamides, related to the compound , showed their ability to interfere with the bacterial cell division cycle by inhibiting the protein FtsZ (Straniero, Suigo, Lodigiani, & Valoti, 2023).

• Antiproliferative Activity : Spiro[imidazolidine-4,3'-thieno[2,3-g]quinoline derivatives, which are structurally related, have been found to have potent antiproliferative activity and can inhibit the catalytic activity of Topo II, as detailed by Bolognese et al. (2008) (Bolognese, Correale, Manfra, Esposito, Novellino, & Lavecchia, 2008).

• Cytotoxic Activity and ROS Generation : Dispirooxindoles based on 2-selenoxoimidazolidin-4-ones, which include the compound , have shown cytotoxic activity and the potential to increase intracellular reactive oxygen species (ROS) generation in cancer cells, as described by Novotortsev et al. (2021) (Novotortsev et al., 2021).

• Antioxidant and Antimicrobial Activities : According to a study by Battula et al. (2017), synthesized compounds, including variants of the compound , have demonstrated antioxidant and antimicrobial activities (Battula, Narsimha, Nagavelli, & Rao, 2017).

• Aldose Reductase Inhibitory Activity : The compound and its derivatives have been explored for their inhibitory activity on aldose reductase, an enzyme involved in diabetic complications. This application is highlighted in multiple studies, including those by Yamaguchi et al. (1994) and Oka et al. (2000) (Yamaguchi, Miura, Usui, Unno, Matsumoto, Fukushima, Mizuno, Kondo, Baba, & Kurono, 1994); (Oka, Matsumoto, Sugiyama, Tsuruta, & Matsushima, 2000).